Cas no 956576-73-1 (4-Isothiocyanato-N-(2-phenylethyl)-benzenesulfonamide)

• Product Name: 4-Isothiocyanato-N-(2-phenylethyl)-benzenesulfonamide
• CAS No: 956576-73-1
• MF: C₁₅H₁₄N₂O₂S₂
• MW: 318.413860797882
• MDL: MFCD09971959
• CID: 4723230
• Update Time: 2025-10-23

4-Isothiocyanato-N-(2-phenylethyl)-benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-isothiocyanato-N-(2-phenylethyl)benzenesulfonamide
• 4-ISOTHIOCYANATO-N-(2-PHENYLETHYL)-BENZENESULFONAMIDE
• STK502614
• BBL017983
• 4-Isothiocyanato-N-(2-phenylethyl)-benzenesulfonamide

• MDL： MFCD09971959
• Inchi： 1S/C15H14N2O2S2/c18-21(19,15-8-6-14(7-9-15)16-12-20)17-11-10-13-4-2-1-3-5-13/h1-9,17H,10-11H2
• InChI Key： UOFBUEDYWWDJLK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N=C=S)(NCCC1C=CC=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 453
• Topological Polar Surface Area: 99

Additional information on 4-Isothiocyanato-N-(2-phenylethyl)-benzenesulfonamide

Comprehensive Overview of 4-Isothiocyanato-N-(2-phenylethyl)-benzenesulfonamide (CAS No. 956576-73-1)

4-Isothiocyanato-N-(2-phenylethyl)-benzenesulfonamide (CAS No. 956576-73-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This sulfonamide derivative, characterized by its isothiocyanate functional group, plays a pivotal role in the development of novel therapeutic agents and diagnostic tools. Its unique molecular structure, combining a benzenesulfonamide core with a phenylethyl side chain, offers versatile reactivity, making it a valuable intermediate in medicinal chemistry.

In recent years, the demand for sulfonamide-based compounds has surged due to their broad applications in drug discovery, particularly in targeting enzymes and receptors. Researchers are increasingly exploring 4-Isothiocyanato-N-(2-phenylethyl)-benzenesulfonamide for its potential in designing small-molecule inhibitors and bioconjugation probes. Its isothiocyanate group enables covalent binding to biomolecules, a feature highly sought after in proteomics and antibody-drug conjugates (ADCs).

The compound's relevance extends to cancer research, where it is investigated for its ability to modulate cellular pathways. With the rise of precision medicine, 956576-73-1 is being studied for its selectivity in inhibiting specific protein-protein interactions. This aligns with the growing interest in targeted therapies, a hot topic in oncology and autoimmune disease research.

From a synthetic chemistry perspective, 4-Isothiocyanato-N-(2-phenylethyl)-benzenesulfonamide is synthesized through multi-step organic reactions, often involving sulfonylation and isothiocyanate introduction. Its purity and stability are critical for reproducible results, prompting advancements in analytical techniques like HPLC and mass spectrometry for quality control.

Environmental and regulatory considerations also shape the discourse around this compound. As the pharmaceutical industry moves toward green chemistry, researchers are optimizing synthetic routes to minimize waste and energy consumption. CAS No. 956576-73-1 exemplifies this trend, with studies focusing on solvent-free reactions and catalytic methods.

In summary, 4-Isothiocyanato-N-(2-phenylethyl)-benzenesulfonamide (CAS No. 956576-73-1) represents a convergence of innovation in drug development, biochemical tools, and sustainable synthesis. Its multifaceted applications underscore its importance in modern science, addressing pressing challenges in healthcare and biotechnology.